5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid, also known as 5-PCPA, is a chemical compound with a variety of applications in scientific research. It is widely used in biochemical and physiological experiments, as well as in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to the suppression of inflammation and other physiological effects. Additionally, this compound has been shown to modulate the activity of certain G-protein-coupled receptors, such as the serotonin 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, it has been shown to reduce the production of nitric oxide and prostaglandins, and to reduce the expression of adhesion molecules. Furthermore, this compound has been shown to reduce the activity of certain enzymes, such as COX-2 and 5-LOX, and to modulate the activity of G-protein-coupled receptors, such as the serotonin 5-HT1A and 5-HT2A receptors.
Advantages and Limitations for Lab Experiments
The use of 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid in laboratory experiments has several advantages. First, it is relatively easy to synthesize, making it a cost-effective option for researchers. Additionally, this compound is non-toxic and has a low environmental impact, making it a safe and eco-friendly choice. Finally, it has a wide range of applications, making it a versatile compound for researchers.
However, there are also some limitations to the use of this compound in laboratory experiments. First, the mechanism of action of this compound is not fully understood, making it difficult to predict its effects in certain experiments. Additionally, this compound is not soluble in water, making it difficult to use in aqueous solutions. Finally, the effects of this compound can vary depending on the concentration, making it difficult to control its effects in experiments.
Future Directions
Given the wide range of applications of 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid, there are many potential future directions for research. First, further research is needed to better understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. Additionally, further research is needed to explore the potential applications of this compound in the synthesis of pharmaceuticals and other compounds. Finally, further research is needed to develop methods for controlling the effects of this compound in laboratory experiments.
Synthesis Methods
The synthesis of 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid involves a multi-step reaction process. The first step is the synthesis of 1-phenylcyclopropan-1-ol, which is achieved by reacting ethyl acetoacetate and phenylmagnesium bromide. The second step is the condensation of 1-phenylcyclopropan-1-ol with hydrazine hydrate to form this compound. This reaction is catalyzed by acid and proceeds in a two-step mechanism. The first step involves the formation of a cyclopropyl-hydrazone intermediate, followed by a base-induced intramolecular cyclization to form the final product.
Scientific Research Applications
5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as 5-chloro-1H-pyrazole-3-carboxylic acid and 3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. It has also been used in the synthesis of heterocyclic compounds, such as 2-methyl-5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid and 2-methyl-5-(1-phenylcyclopropyl)-1H-pyrazole-3-thiol. Additionally, this compound has been used in the synthesis of pharmaceuticals, such as 5-chloro-1H-pyrazole-3-carboxamide and 5-chloro-1H-pyrazole-3-carboxylic acid ethyl ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid involves the reaction of 1-phenylcyclopropylamine with ethyl 2-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate, followed by hydrolysis of the resulting ester to yield the target compound.", "Starting Materials": [ "1-phenylcyclopropylamine", "ethyl 2-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve ethyl 2-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate in ethanol and add 1-phenylcyclopropylamine. Stir the mixture at room temperature for several hours.", "Step 2: Add hydrochloric acid to the reaction mixture to adjust the pH to around 2. Extract the product with ethyl acetate and wash the organic layer with water.", "Step 3: Combine the organic layers and evaporate the solvent to obtain the crude product.", "Step 4: Dissolve the crude product in ethanol and add sodium hydroxide solution to adjust the pH to around 10. Stir the mixture at room temperature for several hours.", "Step 5: Acidify the reaction mixture with hydrochloric acid to adjust the pH to around 2. Extract the product with ethyl acetate and wash the organic layer with water.", "Step 6: Combine the organic layers and evaporate the solvent to obtain the crude product.", "Step 7: Dissolve the crude product in water and adjust the pH to around 2 with hydrochloric acid. Filter the resulting solid and wash with water to obtain the final product, 5-(1-phenylcyclopropyl)-1H-pyrazole-3-carboxylic acid." ] } | |
CAS RN |
2124263-21-2 |
Molecular Formula |
C13H12N2O2 |
Molecular Weight |
228.2 |
Purity |
95 |
Origin of Product |
United States |
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